Cas no 2228807-82-5 (1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile)
2228807-82-5 structure
Product Name:1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile
CAS No:2228807-82-5
MF:C7H7F4N
MW:181.130795717239
CID:5600233
PubChem ID:165656750
Update Time:2023-08-23
1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-1946628
- 1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile
- 2228807-82-5
- 1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile
-
- Inchi: 1S/C7H7F4N/c8-5(9)7(10,11)6(4-12)2-1-3-6/h5H,1-3H2
- InChI Key: OQPYDFQEBGTBIU-UHFFFAOYSA-N
- SMILES: FC(C(F)F)(C1(C#N)CCC1)F
Computed Properties
- Exact Mass: 181.05146188g/mol
- Monoisotopic Mass: 181.05146188g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 23.8Ų
1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1946628-1g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 1g |
$1157.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-5g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 5g |
$3355.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-10g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 10g |
$4974.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-0.05g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 0.05g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-0.1g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 0.1g |
$1019.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-0.25g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 0.25g |
$1065.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-0.5g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 0.5g |
$1111.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-1.0g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 1g |
$1157.0 | 2023-06-02 | ||
| Enamine | EN300-1946628-2.5g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 2.5g |
$2268.0 | 2023-09-17 | ||
| Enamine | EN300-1946628-5.0g |
1-(1,1,2,2-tetrafluoroethyl)cyclobutane-1-carbonitrile |
2228807-82-5 | 5g |
$3355.0 | 2023-06-02 |
1-(1,1,2,2-Tetrafluoroethyl)cyclobutane-1-carbonitrile Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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